Cas no 39750-93-1 (Adamantane-2-carbaldehyde (~90%))

• Product Name: Adamantane-2-carbaldehyde (~90%)
• CAS No: 39750-93-1
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD22201211
• CID: 924869
• PubChem ID: 12470455
• Update Time: 2025-04-19

Adamantane-2-carbaldehyde (~90%) Chemical and Physical Properties

Names and Identifiers

• Adamantane-2-carbaldehyde
• 2-ADAMANTANECARBOXALDEHYDE
• 2-ADAMANTANECARBOXZALDEHYDE
• 2-formyladamantane
• tricyclo(3.3.1.1(3,7))decane-2-carboxaldehyde
• Tricyclo[3.3.1.13,7]decane-2-carbaldehyde
• Tricyclo[3.3.1.1(3,7)]decane-2-carboxaldehyde
• EN300-270335
• 2-adamantane carbaldehyde
• Tricyclo[3.3.1.1~3,7~]decane-2-carbaldehyde
• 39750-93-1
• A873575
• SCHEMBL353989
• I10949
• 2-adamantanecarbaldehyde
• MFCD22201211
• Tricyclo[3.3.1.13,7]decane-2-carboxaldehyde
• AKOS015917854
• VGBBJZYOAOCLLS-UHFFFAOYSA-N
• DB-302846
• DTXSID00499531
• CS-0100820
• Adamantane-2-carbaldehyde (~90%)

• MDL： MFCD22201211
• Inchi： 1S/C11H16O/c12-6-11-9-2-7-1-8(4-9)5-10(11)3-7/h6-11H,1-5H2
• InChI Key： VGBBJZYOAOCLLS-UHFFFAOYSA-N
• SMILES： O=CC1C2CC3CC(C2)CC1C3

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.124±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 158-160 ºC
• Boiling Point: 247.5±9.0 ºC (760 Torr),
• Flash Point: 85.5±11.2 ºC,
• Solubility: Almost insoluble (0.043 g/l) (25 º C),
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides